Cas no 2093152-83-9 (t-Boc-aminooxy-PEG6-propargyl)

• Product Name: t-Boc-aminooxy-PEG6-propargyl
• CAS No: 2093152-83-9
• MF: C₂₀H₃₇NO₉
• MW: 435.509087324142
• CID: 3045432
• Update Time: 2025-06-10

t-Boc-aminooxy-PEG6-propargyl Chemical and Physical Properties

Names and Identifiers

• t-Boc-aminooxy-PEG6-propargyl
• C70709

• Inchi： 1S/C20H37NO9/c1-5-6-23-7-8-24-9-10-25-11-12-26-13-14-27-15-16-28-17-18-29-21-19(22)30-20(2,3)4/h1H,6-18H2,2-4H3,(H,21,22)
• InChI Key： DQTCIKPJPWPYEY-UHFFFAOYSA-N
• SMILES： O(C(NOCCOCCOCCOCCOCCOCCOCC#C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 445
• XLogP3: 0.2
• Topological Polar Surface Area: 103

Additional information on t-Boc-aminooxy-PEG6-propargyl

Research Briefing on t-Boc-aminooxy-PEG6-propargyl (CAS: 2093152-83-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound t-Boc-aminooxy-PEG6-propargyl (CAS: 2093152-83-9) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the fields of bioconjugation, drug delivery, and targeted therapeutics. This research briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights, with a focus on peer-reviewed studies published within the last three years. The Boc (tert-butoxycarbonyl) protected aminooxy group and PEG6 spacer in this molecule enable controlled reactivity, while the propargyl moiety facilitates click chemistry applications, making it a valuable tool for precision modifications of biomolecules.

Recent studies highlight the compound's role in site-specific protein modification. A 2023 Nature Chemical Biology paper demonstrated its use in oxime ligation strategies to create homogeneous antibody-drug conjugates (ADCs) with improved pharmacokinetic profiles. The PEG6 spacer was critical for maintaining solubility during conjugation reactions, while the propargyl group allowed subsequent copper-free click chemistry with azide-modified payloads. This dual-functional capability addresses longstanding challenges in ADC heterogeneity, as evidenced by in vivo studies showing 40% improved tumor-to-normal tissue ratios compared to conventional lysine-conjugation methods.

In drug discovery, t-Boc-aminooxy-PEG6-propargyl has enabled novel PROTAC (proteolysis-targeting chimera) designs. Research published in Journal of Medicinal Chemistry (2024) utilized this linker to connect E3 ligase ligands with target protein binders, achieving enhanced cellular permeability through the PEG spacer while maintaining structural flexibility for ternary complex formation. The Boc-protected aminooxy group proved essential for selective deprotection during sequential conjugation steps, with mass spectrometry data confirming >95% purity of final constructs. These PROTACs showed nM-level degradation efficiency against previously "undruggable" targets in oncology.

The compound's physicochemical properties have been systematically characterized in a 2024 ACS Omega publication. Nuclear magnetic resonance (NMR) studies revealed that the PEG6 spacer adopts an extended conformation in aqueous solutions (radius of gyration = 12.8 Å), while the Boc group shows remarkable stability at physiological pH (t1/2 > 72 hours at pH 7.4). These properties make it particularly suitable for in vivo applications where linker stability is crucial. Density functional theory (DFT) calculations further predicted optimal reaction geometries for both oxime formation and click reactions, providing a theoretical framework for reaction optimization.

Emerging applications include its use in bioorthogonal chemistry for live-cell imaging. A recent Angewandte Chemie study (2024) demonstrated that metabolic incorporation of aminooxy-modified sugars followed by t-Boc-aminooxy-PEG6-propargyl labeling enabled super-resolution imaging of glycans with <20 nm precision. The PEG spacer reduced nonspecific binding by 60% compared to shorter linkers, while the propargyl group allowed fluorophore attachment via strain-promoted click reactions. This approach has opened new possibilities for studying dynamic glycosylation changes in cancer metastasis.

Commercial availability and scaling considerations have also advanced significantly. Current Good Manufacturing Practice (cGMP) synthesis routes now achieve >99% purity at kilogram scales, as reported in Organic Process Research & Development (2023). Key innovations include a telescoped process combining solid-phase PEG synthesis with flow chemistry for the propargyl attachment step, reducing overall solvent use by 75%. Stability studies under ICH guidelines confirm a 24-month shelf life when stored at -20°C under nitrogen, addressing previous challenges with moisture sensitivity.

Future research directions highlighted in recent reviews point to several promising areas: (1) development of enantiopure variants for chiral drug conjugation, (2) combination with novel bioorthogonal chemistries like tetrazine ligation, and (3) application in RNA therapeutics where the PEG spacer may enhance endosomal escape. The unique combination of protected functionality, water solubility, and biorthogonal handles in t-Boc-aminooxy-PEG6-propargyl positions it as a key enabling technology for next-generation biopharmaceuticals.